Cas no 301168-24-1 (1-(3-Cyclopropylisoxazol-5-yl)ethanol)

• Product Name: 1-(3-Cyclopropylisoxazol-5-yl)ethanol
• CAS No: 301168-24-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 298988
• Update Time: 2023-08-02

1-(3-Cyclopropylisoxazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-cyclopropyl-a-methyl-
• 5-Isoxazolemethanol,3-cyclopropyl--alpha--methyl-(9CI)
• 1-(3-cyclopropylisoxazol-5-yl)ethanol
• 1-(3-Cyclopropylisoxazol-5-yl)ethanol

• Inchi： 1S/C8H11NO2/c1-5(10)8-4-7(9-11-8)6-2-3-6/h4-6,10H,2-3H2,1H3
• InChI Key： XVDMKXPSMMUAMO-UHFFFAOYSA-N
• SMILES： O1C(C(C)O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3